Cas no 2171830-75-2 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid
• CAS No: 2171830-75-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5966801
• PubChem ID: 165539066
• Update Time: 2025-11-06

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid
• EN300-1520426
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-methoxypropanoic acid
• 2171830-75-2

• Inchi： 1S/C25H30N2O6/c1-16(13-23(28)27-14-22(32-2)24(29)30)11-12-26-25(31)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： ZEHJWGMXLXFAAH-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(NCC(C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid

Comprehensive Overview of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid (CAS No. 2171830-75-2)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid (CAS No. 2171830-75-2) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and methoxypropanoic acid moiety, make it a versatile building block for researchers exploring novel therapeutic agents.

The Fmoc group is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions, making it a preferred choice in solid-phase peptide synthesis (SPPS). With the growing demand for custom peptides and bioconjugates in drug discovery, the importance of CAS No. 2171830-75-2 cannot be overstated. Researchers are particularly interested in its applications for developing targeted drug delivery systems and biomarkers, aligning with the current trend of personalized medicine.

One of the most frequently searched questions in the scientific community is: "What are the key applications of Fmoc-protected amino acids in modern therapeutics?" This compound addresses this query by enabling the synthesis of peptide-based drugs, which are gaining traction due to their high specificity and lower toxicity compared to small-molecule drugs. Additionally, its methoxypropanoic acid component enhances solubility, a critical factor in formulation development.

Another hot topic in biochemical research is the role of protecting groups in peptide synthesis. The Fmoc group in 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid offers distinct advantages, such as compatibility with automated synthesizers and reduced side reactions. These properties are crucial for scaling up production, a common challenge in biopharmaceutical manufacturing.

From an analytical perspective, the compound’s structural complexity necessitates advanced characterization techniques like NMR spectroscopy and mass spectrometry. Researchers often search for "How to purify Fmoc-amino acid derivatives?" or "Best practices for handling CAS No. 2171830-75-2", highlighting the need for detailed protocols. Proper storage conditions (e.g., anhydrous environments) and purification methods (e.g., reverse-phase HPLC) are essential to maintain its integrity.

In summary, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methoxypropanoic acid (CAS No. 2171830-75-2) is a cornerstone in peptide chemistry, addressing critical needs in drug discovery and biotechnology. Its relevance to trending topics like precision medicine and green chemistry ensures its continued prominence in scientific literature and industrial applications.